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Compound of Interest

Compound Name: Methyl 2-(aminomethyl)nicotinate

Cat. No.: B1611452 Get Quote

Disclaimer: No specific in vivo dosage information was found for Methyl 2-
(aminomethyl)nicotinate. The following data and protocols are for the structurally related

compound, Methyl Nicotinate. Researchers should use this information as a starting point and

conduct dose-finding studies to determine the appropriate dosage for their specific animal

model and experimental design. The biological activity and potency of Methyl 2-
(aminomethyl)nicotinate may differ significantly from Methyl Nicotinate.

Introduction
Methyl nicotinate, the methyl ester of nicotinic acid (niacin), is primarily known for its topical use

as a rubefacient, causing localized vasodilation and redness.[1][2] This property has led to its

inclusion in over-the-counter preparations for the relief of muscle and joint pain.[1][2][3] In

veterinary medicine, it has been used for various conditions, including respiratory and vascular

disorders.[1][2][4] Preclinical studies have also explored its analgesic and vasodilatory effects

through systemic administration.[3]

Quantitative Data Summary
The following table summarizes the available quantitative data from in vivo studies on Methyl

Nicotinate.
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Parameter Species
Dosage/Co
ncentration

Administrat
ion Route

Observed
Effect

Reference

Analgesic

Activity

Swiss albino

mice
5-10 mg/kg

Oral gavage

(single dose)

Significant

reduction in

acetic acid-

induced

writhing;

prolonged

latency in hot

plate test.[3]

[5]

[3][5]

Vasodilation Human 5-100 mM Topical

Dose-

dependent

erythema and

vasodilation.

[6][7]

[6][7]

Vasodilation
Chicken

embryo
5-10 mg/mL

Topical (on

egg embryo)

Promoted

microvasodila

tion.[3]

[3]

Veterinary

Formulation

Cattle and

horses
2% Topical

Used as a

rubefacient

for various

diseases.[4]

[4]

Related

Compound

Toxicity

(Nicotinamide

)

Rat 500 mg/kg

Intraperitonea

l (every 12

hours for 21

days)

Caused liver

cell

hyperplasia.

[4]

[4]

Experimental Protocols
Oral Administration in Mice for Analgesic Studies
This protocol is based on studies evaluating the antinociceptive effects of Methyl Nicotinate.
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Materials:

Methyl Nicotinate

Vehicle (e.g., distilled water, saline, or a suitable solvent)

Oral gavage needles (20-22 gauge, with a ball tip)

Syringes (1 mL)

Animal balance

Procedure:

Animal Acclimatization: Acclimate mice to the laboratory environment for at least one week

before the experiment.

Preparation of Dosing Solution:

Accurately weigh the required amount of Methyl Nicotinate.

Dissolve or suspend it in the chosen vehicle to achieve the desired concentration (e.g., for

a 10 mg/kg dose in a 20 g mouse with a dosing volume of 0.2 mL, the concentration would

be 1 mg/mL).

Ensure the solution is homogenous before each administration.

Animal Handling and Dosing:

Weigh each mouse to determine the exact volume of the dosing solution to be

administered.

Gently restrain the mouse.

Insert the gavage needle carefully into the esophagus and deliver the solution directly into

the stomach.

Post-Administration Observation:
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Monitor the animals for any signs of toxicity or adverse effects.

Proceed with the analgesic assays (e.g., hot plate test, writhing test) after a predetermined

time, typically 30-60 minutes post-administration.[3]

Topical Application for Vasodilation Studies
This protocol is adapted from human studies and can be modified for animal models.

Materials:

Methyl Nicotinate

Solvent (e.g., aqueous solution, ethanol)

Applicator (e.g., cotton swab, filter paper disc)

Device for measuring blood flow (e.g., Laser Doppler Velocimetry)

Procedure:

Animal Preparation: Anesthetize the animal and shave the application site to ensure direct

skin contact.

Preparation of Test Solution: Prepare a solution of Methyl Nicotinate in the desired solvent at

the target concentration (e.g., 10 mM).

Application:

Apply a defined volume of the solution to a specific area of the skin.

For controlled application, a filter paper disc soaked in the solution can be placed on the

skin.

Measurement of Vasodilation:

Measure skin blood flow at the application site using a non-invasive method like Laser

Doppler Velocimetry at baseline and various time points after application.
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The response is typically rapid, and measurements should be taken accordingly.

Signaling Pathways and Experimental Workflows
Proposed Signaling Pathway for Methyl Nicotinate-
Induced Vasodilation
The vasodilatory action of topically applied Methyl Nicotinate is thought to be primarily

mediated by the release of prostaglandins, with some involvement of local sensory nerves.[8] It

does not appear to involve the nitric oxide pathway.[8]
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Caption: Proposed pathway for Methyl Nicotinate-induced vasodilation.

Experimental Workflow for In Vivo Analgesic Assay
The following diagram illustrates a typical workflow for assessing the analgesic properties of

Methyl Nicotinate in an animal model.
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Caption: Workflow for an in vivo analgesic study of Methyl Nicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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